Cas no 896299-51-7 (8-(2-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 896299-51-7
• MF: C₂₀H₁₄ClN₅O₂
• MW: 391.810462474823
• CID: 5479913
• Update Time: 2025-07-02

8-(2-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-phenyl)-7-methyl-2-phenyl-1H,7H-1,3a,5,7,8-pentaaza-cyclopenta[a]indene-4,6-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(2-chlorophenyl)-1-methyl-7-phenyl-
• 8-(2-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H14ClN5O2/c1-24-17-16(18(27)23-20(24)28)25-11-15(12-7-3-2-4-8-12)26(19(25)22-17)14-10-6-5-9-13(14)21/h2-11H,1H3,(H,23,27,28)
• InChI Key： QNZDIWFTVGVHHL-UHFFFAOYSA-N
• SMILES： N12C=C(C3=CC=CC=C3)N(C3=CC=CC=C3Cl)C1=NC1=C2C(=O)NC(=O)N1C

Additional information on 8-(2-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Brief on 8-(2-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 896299-51-7)

The compound 8-(2-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 896299-51-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which contribute to its bioactivity. The imidazopurine core, coupled with the 2-chlorophenyl and phenyl substituents, has been shown to interact with specific biological targets, including kinases and other enzymes involved in cellular signaling pathways. These interactions suggest that the compound may have utility in the treatment of various diseases, such as cancer and inflammatory disorders.

In terms of synthesis, researchers have developed optimized protocols for the production of 8-(2-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. These methods often involve multi-step reactions, including cyclization and functional group transformations, to achieve high yields and purity. Advances in synthetic chemistry have also enabled the exploration of structural analogs, which could lead to the discovery of more potent or selective derivatives.

Pharmacological evaluations of the compound have demonstrated promising results in preclinical models. For instance, in vitro studies have shown that it exhibits inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. Additionally, in vivo studies have indicated that the compound has favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Despite these encouraging findings, further research is needed to fully elucidate the compound's mechanism of action and to assess its safety and efficacy in clinical settings. Ongoing studies are exploring its potential as a lead compound for drug development, with a focus on optimizing its therapeutic index and minimizing off-target effects.

In conclusion, 8-(2-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural and pharmacological properties make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should aim to translate these preclinical findings into clinical applications, ultimately benefiting patients in need of innovative treatment options.